Cas no 499157-32-3 (Benzoic acid, 4-iodo-3-nitro-, 1,1-dimethylethyl ester)

• Product Name: Benzoic acid, 4-iodo-3-nitro-, 1,1-dimethylethyl ester
• CAS No: 499157-32-3
• MF: C₁₁H₁₂INO₄
• MW: 349.121755599976
• CID: 1539258
• Update Time: 2024-08-23

Benzoic acid, 4-iodo-3-nitro-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-iodo-3-nitro-, 1,1-dimethylethyl ester

• Inchi： 1S/C11H12INO4/c1-11(2,3)17-10(14)7-4-5-8(12)9(6-7)13(15)16/h4-6H,1-3H3
• InChI Key： WDGWIQGWJGHRJI-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)C1=CC=C(I)C([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 348.98066

Experimental Properties

• Density: 1.656±0.06 g/cm3(Predicted)
• Boiling Point: 381.8±32.0 °C(Predicted)
• PSA: 69.44